Cas no 937597-86-9 (ethyl 2-(2-chloro-4-fluorophenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate)

Ethyl 2-(2-chloro-4-fluorophenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate is a fluorinated thiazole derivative with significant potential in pharmaceutical and agrochemical applications. Its structure incorporates a chloro-fluorophenyl group and a trifluoromethyl-substituted thiazole core, contributing to enhanced bioactivity and metabolic stability. The ethyl ester moiety improves solubility and facilitates further synthetic modifications. This compound is particularly valuable as an intermediate in the development of novel active ingredients, offering selective reactivity for targeted molecular design. Its unique combination of halogenated and trifluoromethyl groups may confer improved binding affinity and resistance to enzymatic degradation, making it a versatile building block in medicinal and crop protection chemistry.

ethyl 2-(2-chloro-4-fluorophenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate structure

937597-86-9 structure

Product Name:ethyl 2-(2-chloro-4-fluorophenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate

CAS No:937597-86-9

MF:C₁₃H₉ClF₄N₂O₂S

MW:368.734374761581

MDL:MFCD08558206

CID:3060146

PubChem ID:19616603

Update Time:2025-06-07

ethyl 2-(2-chloro-4-fluorophenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- <br>Ethyl 2-((2-chloro-4-fluorophenyl)amino)-4-(trifluoromethyl)thiazole-5-carb oxylate
- ethyl 2-(2-chloro-4-fluorophenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- CS-0298808
- 937597-86-9
- Ethyl 2-((2-chloro-4-fluorophenyl)amino)-4-(trifluoromethyl)thiazole-5-carboxylate
- BBL040632
- EN300-230695
- ethyl 2-(2-chloro-4-fluoro-anilino)-4-(trifluoromethyl)thiazole-5-carboxylate
- STK350801
- ethyl 2-(2-chloro-4-fluoroanilino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate
- Ethyl2-((2-chloro-4-fluorophenyl)amino)-4-(trifluoromethyl)thiazole-5-carboxylate
- AKOS000313400
- Ethyl 2-((2-chloro-4-fluorophenyl)imino)-4-(trifluoromethyl)-2,3-dihydrothiazole-5-carboxylate
- MDL： MFCD08558206
- Inchi： 1S/C13H9ClF4N2O2S/c1-2-22-11(21)9-10(13(16,17)18)20-12(23-9)19-8-4-3-6(15)5-7(8)14/h3-5H,2H2,1H3,(H,19,20)
- InChI Key： MOZUTADLSBPZGK-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1NC1=NC(C(F)(F)F)=C(C(=O)OCC)S1)F

Computed Properties

Exact Mass: 368.0009390Da
Monoisotopic Mass: 368.0009390Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 429
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 79.5Å²

Experimental Properties

Density: 1.5±0.1 g/cm3
Boiling Point: 417.7±55.0 °C at 760 mmHg
Flash Point: 206.4±31.5 °C
Vapor Pressure: 0.0±1.0 mmHg at 25°C

ethyl 2-(2-chloro-4-fluorophenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

ethyl 2-(2-chloro-4-fluorophenyl)amino-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate Pricemore >>

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Chemenu	CM530205-1g	Ethyl 2-((2-chloro-4-fluorophenyl)amino)-4-(trifluoromethyl)thiazole-5-carboxylate	937597-86-9	97%	1g	$190	2024-07-19
Chemenu	CM530205-5g	Ethyl 2-((2-chloro-4-fluorophenyl)amino)-4-(trifluoromethyl)thiazole-5-carboxylate	937597-86-9	97%	5g	$564	2024-07-19
Enamine	EN300-230695-0.05g	ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937597-86-9	95%	0.05g	$69.0	2024-06-20
Enamine	EN300-230695-0.1g	ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937597-86-9	95%	0.1g	$105.0	2024-06-20
Enamine	EN300-230695-0.25g	ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937597-86-9	95%	0.25g	$149.0	2024-06-20
Enamine	EN300-230695-0.5g	ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937597-86-9	95%	0.5g	$284.0	2024-06-20
Enamine	EN300-230695-1.0g	ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937597-86-9	95%	1.0g	$385.0	2024-06-20
Enamine	EN300-230695-2.5g	ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937597-86-9	95%	2.5g	$754.0	2024-06-20
Enamine	EN300-230695-5.0g	ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937597-86-9	95%	5.0g	$1115.0	2024-06-20
Enamine	EN300-230695-10.0g	ethyl 2-[(2-chloro-4-fluorophenyl)amino]-4-(trifluoromethyl)-1,3-thiazole-5-carboxylate	937597-86-9	95%	10.0g	$1654.0	2024-06-20